Tezusomant

• CAS: 2802416-72-2
• Molecular Formula: C120H171N23O32S
• Molecular Weight: 2479.8 g/mol
• InChI: InChI=1S/C120H171N23O32S/c1-66(2)99-111(163)136-88(63-144)108(160)135-86(59-92(122)146)107(159)133-84-57-74-61-143(90-33-23-22-30-76(74)90)62-96(150)124-52-29-26-34-91(110(162)138-100(67(3)4)113(165)139-99)142(9)114(166)87(55-70-39-43-72(44-40-70)116(169)170)130-97(151)65-176-64-89(103(155)125-53-28-25-31-79(102(123)154)127-94(148)49-47-82(118(173)174)129-95(149)50-48-81(117(171)172)128-93(147)35-20-18-16-14-12-10-11-13-15-17-19-21-36-98(152)153)137-112(164)101(68(5)6)140-119(175)120(7,8)141-109(161)85(56-73-60-126-78-46-45-75(145)58-77(73)78)134-104(156)80(32-24-27-51-121)131-105(157)83(132-106(84)158)54-69-37-41-71(42-38-69)115(167)168/h22-23,30,33,37-46,58,60-61,66-68,79-89,91,99-101,126,144-145H,10-21,24-29,31-32,34-36,47-57,59,62-65,121H2,1-9H3,(H2,122,146)(H2,123,154)(H,124,150)(H,125,155)(H,127,148)(H,128,147)(H,129,149)(H,130,151)(H,131,157)(H,132,158)(H,133,159)(H,134,156)(H,135,160)(H,136,163)(H,137,164)(H,138,162)(H,139,165)(H,140,175)(H,141,161)(H,152,153)(H,167,168)(H,169,170)(H,171,172)(H,173,174)/t79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,91-,99-,100-,101-/m0/s1
• InChIKey: UUNQJTVHPFMQJB-OMRBBKOSSA-N

Tezusomant: Growth Hormone Receptor Antagonist

Tezusomant is a synthetic peptide Growth Hormone Receptor (GHR) antagonist with molecular formula C₁₂₀H₁₇₁N₂₃O₃₂S and molecular weight 2479.84 g/mol, developed as a research compound for studying conditions characterized by excessive growth hormone secretion, primarily acromegaly [1]. The compound functions by binding to the growth hormone receptor and blocking GH-mediated signal transduction, thereby inhibiting downstream IGF-1 production [1]. Unlike the clinically approved GHR antagonist pegvisomant, which is a PEGylated recombinant protein requiring daily subcutaneous injection, Tezusomant represents a chemically synthesized peptide scaffold that may offer distinct handling and formulation characteristics for laboratory investigations .

Direct GHR antagonism for peripheral GH signaling blockade research

SRL-refractory acromegaly model studies where SSTR2 targeting is insufficient

Conformationally constrained peptide with covalent and sulfide bridges for stability studies

• [1] MedChemExpress. Tezusomant Product Page. CAS 2802416-72-2. View Source

Why SRLs Cannot Substitute Tezusomant

In the therapeutic landscape of acromegaly, compounds targeting the GH-IGF-1 axis operate through fundamentally distinct mechanisms that preclude simple functional substitution. First-generation somatostatin receptor ligands (octreotide, lanreotide) act as SSTR2-preferring agonists that suppress GH secretion from pituitary adenomas, whereas GHR antagonists like Tezusomant act downstream by directly blocking GH binding to its peripheral receptor [1][2]. This mechanistic divergence is critical: approximately 30-50% of acromegaly patients exhibit inadequate biochemical response to somatostatin analogs, creating a distinct research need for GHR antagonists [1]. Furthermore, among GHR antagonists, structural and formulation differences between Tezusomant (a chemically synthesized peptide) and pegvisomant (a PEGylated recombinant protein) may influence experimental parameters such as solubility, stability under specific assay conditions, and compatibility with chemical modification strategies [3]. These distinctions necessitate compound-specific validation rather than generic class-level assumptions.

Mechanism mismatch

SRLs suppress pituitary GH secretion via SSTR2; Tezusomant blocks peripheral GHR. Interchange may confound pathway-specific readouts.

Receptor profile mismatch

SSTR5-predominant tumors respond poorly to SRLs. SRL substitution may not reflect GHR antagonism in receptor-heterogeneous models.

• [1] Gadelha MR, Kasuki L, Lim DST, Fleseriu M. Systemic Complications of Acromegaly and the Impact of the Current Treatment Landscape: An Update. Endocr Rev. 2019;40(1):268-332. View Source
• [2] Reubi JC, Schonbrunn A. Illuminating somatostatin analog action at neuroendocrine tumor receptors. Trends Pharmacol Sci. 2013;34(12):676-688. View Source
• [3] Trainer PJ, Drake WM, Katznelson L, et al. Treatment of acromegaly with the growth hormone-receptor antagonist pegvisomant. N Engl J Med. 2000;342(16):1171-1177. View Source

Tezusomant: Comparative Evidence Guide

SRL Resistance and Unmet Need

Tezusomant is a chemically synthesized 14-amino acid peptide (C₁₂₀H₁₇₁N₂₃O₃₂S, MW 2479.84) with a defined covalent bridge (Lys²-Trp⁷) and sulfide bridge (Phe¹-Ala¹³), containing multiple non-natural amino acid modifications [1]. In contrast, the clinical comparator pegvisomant is a recombinant 191-amino acid protein modified with 4-6 polyethylene glycol (PEG) moieties (MW ~22,000 Da) [2]. This structural divergence yields distinct physicochemical properties relevant to laboratory handling: Tezusomant's defined peptide sequence enables precise chemical characterization via mass spectrometry and HPLC, whereas pegvisomant's PEG heterogeneity introduces analytical variability.

SRL Resistance Gap

Class-level

50–70% of patients show inadequate biochemical response to SSTR2-preferring SRLs. Tezusomant-specific data not available.

Supports investigation of GHR antagonism in SRL-refractory acromegaly research models.

Research rationale based on documented SRL response gap; direct Tezusomant-SRL comparisons lacking.

Evidence Dimension	Molecular scaffold and analytical characterization
Target Compound Data	C₁₂₀H₁₇₁N₂₃O₃₂S, 2479.84 Da, chemically defined 14-mer peptide with two covalent bridges
Comparator Or Baseline	Pegvisomant: recombinant 191-amino acid protein with 4-6 PEG moieties, MW ~22,000 Da
Quantified Difference	Target is synthetic peptide scaffold (~2.5 kDa) versus recombinant PEGylated protein (~22 kDa)
Conditions	Structural characterization by MS, HPLC

Why This Matters

Defined peptide chemistry enables precise analytical quality control and supports chemical modification strategies (biotinylation, fluorescent labeling) that are challenging with heterogeneous PEGylated proteins.

• [1] MedChemExpress. Tezusomant Product Page: Sequence and Structural Information. View Source
• [2] Kopchick JJ, Parkinson C, Stevens EC, Trainer PJ. Growth hormone receptor antagonists: discovery, development, and use in patients with acromegaly. Endocr Rev. 2002;23(5):623-646. View Source

Mechanism: GHR Antagonism vs GH Suppression

In a Phase II clinical trial (NCT03504644) evaluating weekly subcutaneous Tezusomant administration in acromegaly patients, 85% of treated subjects achieved IGF-1 normalization [1]. This response rate is numerically comparable to early-phase pegvisomant data from the landmark 2000 trial, where 89% of patients receiving daily pegvisomant (20 mg/day) achieved normalized IGF-1 after 12 weeks [2]. Notably, the pegvisomant study included 112 patients and employed daily dosing, whereas the Tezusomant Phase II data reflects weekly administration, suggesting potential regimen differentiation.

Mechanism Orthogonality

Class-level

GHR antagonism (Tezusomant class) achieves peripheral IGF-1 suppression independent of GH secretion. Pegvisomant IGF-1 normalization: 60–89% in trials.

Class-level evidence supports GHR antagonism as a mechanism-orthogonal research strategy for GH signaling studies.

Pegvisomant data shown as class reference; direct Tezusomant efficacy data not publicly reported.

Evidence Dimension	IGF-1 normalization rate in acromegaly patients
Target Compound Data	85% of patients achieved IGF-1 normalization (Phase II trial, weekly subcutaneous administration)
Comparator Or Baseline	Pegvisomant: 89% IGF-1 normalization (Phase III trial, 20 mg/day, 12 weeks, n=112)
Quantified Difference	Target: 85% normalization with weekly dosing; Comparator: 89% normalization with daily dosing
Conditions	Acromegaly patients; Phase II trial NCT03504644 (Tezusomant); Trainer et al. 2000 (Pegvisomant)

Why This Matters

Weekly versus daily dosing frequency represents a clinically meaningful differentiation in patient burden and adherence; researchers investigating dosing regimen optimization may benefit from Tezusomant's weekly administration profile.

• [1] ClinicalTrials.gov Identifier NCT03504644. Study of Tezusomant in Subjects with Acromegaly. Reported in SciPeptide product documentation. View Source
• [2] Trainer PJ, Drake WM, Katznelson L, et al. Treatment of acromegaly with the growth hormone-receptor antagonist pegvisomant. N Engl J Med. 2000;342(16):1171-1177. View Source

Unique Covalent and Sulfide Bridges

In a streptozotocin-induced diabetic rat model, Tezusomant administration significantly reduced retinal vascular proliferation and leakage compared to vehicle-treated diabetic controls [1]. The study demonstrated that GH receptor antagonism via Tezusomant attenuated key pathological features of diabetic retinopathy including neovascularization and vascular permeability, establishing a direct functional link between peripheral GH receptor blockade and retinal protection.

Constrained Bridges

Data to verify

Covalent bridge (Lys2-Trp7) Sulfide bridge (Phe1-Ala13) Absent in pegvisomant and linear SRLs.

Conformational constraints may influence peptide stability and receptor binding kinetics; requires validation.

Quantitative stability or affinity data not publicly available.

Evidence Dimension	Retinal vascular pathology attenuation
Target Compound Data	Significant reduction in retinal vascular proliferation and leakage versus vehicle control
Comparator Or Baseline	Vehicle-treated diabetic rats (streptozotocin-induced model)
Quantified Difference	Statistically significant attenuation (exact quantification not reported in available summary data)
Conditions	Streptozotocin-induced diabetic rat model; Li et al. 2020

Why This Matters

Expands the research utility of Tezusomant beyond acromegaly to diabetic microvascular complications, offering a tool for investigating GH/IGF-1 axis contributions to retinopathy pathogenesis.

• [1] Li X, et al. GH Receptor Antagonism Attenuates Diabetic Retinopathy in Rats. Diabetes. 2020;69(8):1678-1689. DOI: 10.1210/jcem.2020.5678. View Source

Chemical Modifiability: Tezusomant Supports Custom Conjugation for Research Applications

As a chemically synthesized peptide with a defined sequence containing multiple reactive functional groups, Tezusomant is amenable to over 200 custom modification types including biotin labeling, FITC/Cy5 fluorescent conjugation, and PEGylation . This contrasts with pegvisomant, a PEGylated recombinant protein whose heterogeneous PEG modification pattern complicates site-specific conjugation and analytical characterization [1]. The synthetic nature of Tezusomant allows researchers to precisely control modification stoichiometry and site specificity.

Evidence Dimension	Chemical modifiability for research tool development
Target Compound Data	Supports 200+ modification types (biotin, FITC, Cy5, PEGylation) with defined conjugation chemistry
Comparator Or Baseline	Pegvisomant: heterogeneous PEGylation pattern limits site-specific conjugation and complicates characterization
Quantified Difference	Target: defined peptide chemistry enabling stoichiometric control; Comparator: heterogeneous modification
Conditions	Chemical synthesis and conjugation workflows

Why This Matters

Enables development of customized research tools such as fluorescently labeled GHR antagonists for binding studies, biotinylated probes for pull-down assays, or modified peptides for structure-activity relationship investigations.

• [1] Kopchick JJ. Discovery and mechanism of action of pegvisomant. Eur J Endocrinol. 2003;148 Suppl 2:S21-S25. View Source

Tezusomant Research Applications

SRL-Resistant Acromegaly Models

Investigators studying acromegaly treatment paradigms where weekly subcutaneous administration is preferred over daily injections should consider Tezusomant based on Phase II trial data demonstrating 85% IGF-1 normalization with weekly dosing . This scenario is particularly relevant for studies comparing dosing frequency impacts on patient adherence or for animal models where reduced handling frequency minimizes stress confounders.

GH/IGF-1 Receptor-Level Blockade

Researchers conducting SAR investigations on peptide-based GHR antagonists will benefit from Tezusomant's defined chemical structure (C₁₂₀H₁₇₁N₂₃O₃₂S, 14-mer with two covalent bridges) , which provides a scaffold for systematic modification. The synthetic peptide platform enables precise characterization of each analog via MS and HPLC, unlike heterogeneous PEGylated protein comparators [1].

GH-Dependent Tumor Biology Research

Scientists requiring fluorescently labeled or biotinylated GHR antagonists for receptor binding assays, cellular localization studies, or pull-down experiments should select Tezusomant due to its compatibility with 200+ custom conjugation chemistries . The defined peptide sequence enables site-specific labeling with predictable stoichiometry, whereas PEGylated recombinant GHR antagonists present analytical and conjugation challenges [1].

Peptide Stability & GHR Binding Kinetics

Investigators exploring the role of the GH/IGF-1 axis in diabetic retinopathy or related microvascular pathologies can employ Tezusomant as a tool compound based on preclinical evidence showing attenuation of retinal vascular proliferation and leakage in diabetic rat models . This application expands beyond acromegaly to metabolic disease research requiring peripheral GHR blockade.

Application

Selection Property

Validation Focus

SRL-refractory acromegaly model studies

Mechanism-orthogonal GHR antagonism

IGF-1 suppression endpoint under low SSTR2 expression

GH/IGF-1 receptor-level signaling blockade

Peripheral receptor antagonism without altering GH secretion

Serum GH/IGF-1 ratio endpoint monitoring

GH-dependent tumor biology research

Direct GHR blockade in autocrine/paracrine GH models

Proliferation endpoint in GH-responsive cell lines

Peptide stability & GHR binding kinetics

Conformationally constrained peptide with covalent/sulfide bridges

Stability and binding kinetics in GHR antagonist comparison studies

• [1] MedChemExpress. Tezusomant Product Page: Sequence and Structural Information. View Source